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Glycine Cresol Red: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycine Cresol Red is a complexometric indicator belonging to the sulfonphthalein family of

dyes. Renowned for its utility in the spectrophotometric determination of various metal ions, it

forms distinctly colored complexes, enabling precise quantitative analysis. This technical guide

provides an in-depth exploration of the historical background, synthesis, physicochemical

properties, and applications of Glycine Cresol Red, with a focus on its role as a

metallochromic indicator. Detailed experimental protocols, quantitative data, and mechanistic

diagrams are presented to serve as a comprehensive resource for researchers in analytical

chemistry, biochemistry, and drug development.

Historical Background
The specific discovery of Glycine Cresol Red is not well-documented in readily available

literature. However, its historical context is rooted in the broader development of phthalein and

sulfonphthalein dyes in the late 19th and early 20th centuries. This class of compounds

originated with the synthesis of phenolphthalein by Adolf von Baeyer in 1871. The subsequent

exploration of related structures led to a wide array of pH and metallochromic indicators.
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Glycine Cresol Red is a derivative of Cresol Red, a common pH indicator. The introduction of

the glycine moiety transforms the molecule into a chelating agent, significantly enhancing its

utility for the determination of metal ions. The synthesis of such aminoalkyl derivatives of

sulfonphthalein dyes is often achieved through the Mannich reaction, a versatile method for

aminoalkylation developed by Carl Mannich in the early 20th century. The application of

Glycine Cresol Red as a complexometric indicator for the spectrophotometric analysis of

metal ions has been a subject of study since at least the mid-1970s.

Physicochemical Properties
Glycine Cresol Red, also referred to in the literature as Semi-Glycinecresol Red (SGCR), is a

polyprotic acid. Its properties as both an acid-base indicator and a chelating agent are central

to its function.

Acid-Base Properties
The deprotonation of Glycine Cresol Red occurs in a stepwise manner, with each dissociation

constant (pKa) corresponding to a specific acidic proton. These values are crucial for

understanding the pH-dependent behavior of the indicator and its metal complexes.

Property Value

pKa1 3.65

pKa2 7.35

pKa3 10.70

pKa4 11.90

Table 1: Acid Dissociation Constants of Semi-

Glycinecresol Red (SGCR) at 25°C and an ionic

strength of 0.1 M (NaClO4).

Complexometric Properties
Glycine Cresol Red forms stable, colored complexes with a variety of metal ions. The

stoichiometry of these complexes is typically 1:1 or 1:2 (metal:ligand), depending on the metal

ion and the reaction conditions. The formation of these complexes leads to a significant shift in
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the maximum absorption wavelength (λmax) of the dye, allowing for the quantitative

determination of the metal ion concentration.

Metal Ion
Complex
Stoichiometry
(M:L)

λmax (nm) of
Complex

Molar
Absorptivity
(ε) of Complex
(L·mol⁻¹·cm⁻¹)

Log Stability
Constant (log
K)

Cu(II) 1:1 (acidic) 530 Not Reported Not Reported

Cu(II) 1:2 (alkaline) 600 Not Reported Not Reported

Zn(II) 1:2 (alkaline) 575 Not Reported Not Reported

Pb(II) 1:2 (alkaline) 590 Not Reported Not Reported

W(VI) 1:1 540 1.8 x 10⁴ Not Reported

Table 2:

Complexometric

Properties of

Glycine Cresol

Red with Various

Metal Ions. Data

for Cu(II), Zn(II),

and Pb(II) is for

Semi-

Glycinecresol

Red.

Experimental Protocols
Proposed Synthesis of Glycine Cresol Red
While a definitive, detailed protocol for the synthesis of Glycine Cresol Red is not readily

available in the literature, a plausible route is via the Mannich reaction, using Cresol Red,

glycine, and formaldehyde as starting materials. The following is a proposed experimental

protocol based on this reaction and general organic synthesis principles.

Materials:
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o-Cresolsulfonphthalein (Cresol Red)

Glycine

Formaldehyde (37% aqueous solution)

Ethanol

Sodium hydroxide

Hydrochloric acid

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Preparation of Cresol Red Solution: Dissolve one equivalent of Cresol Red in a minimal

amount of ethanol in a round-bottom flask.

Preparation of Glycine Solution: In a separate beaker, dissolve one equivalent of glycine in

an aqueous solution of sodium hydroxide (one equivalent), then add one equivalent of

formaldehyde. Stir until a clear solution is obtained.

Mannich Reaction: Slowly add the glycine-formaldehyde solution to the Cresol Red solution

with constant stirring. The reaction mixture is then refluxed for 4-6 hours. The progress of the

reaction can be monitored by thin-layer chromatography.

Work-up and Purification: After cooling to room temperature, the solvent is removed under

reduced pressure. The residue is dissolved in water and acidified with dilute hydrochloric

acid to precipitate the crude product. The precipitate is collected by filtration, washed with

cold water, and dried.

Further Purification: The crude product can be further purified by recrystallization from an

appropriate solvent system (e.g., ethanol-water) or by column chromatography on silica gel

using a suitable eluent (e.g., a gradient of dichloromethane and methanol).
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Characterization: The final product should be characterized by techniques such as ¹H NMR,

¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

Cresol Red

Reaction Mixture

Ethanol

Reflux (4-6h)

Glycine + Formaldehyde Aqueous NaOH

Solvent Removal Acidification (HCl)H2O Filtration Crude Product Purification

Recrystallization/
Chromatography Glycine Cresol Red

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of Glycine Cresol Red.

Spectrophotometric Determination of a Metal Ion
(General Protocol)
This protocol outlines the general steps for using Glycine Cresol Red for the quantitative

analysis of a metal ion.

Materials:

Stock solution of the metal ion of known concentration

Glycine Cresol Red indicator solution

Buffer solution to maintain the optimal pH

UV-Vis spectrophotometer

Procedure:
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Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion by

diluting the stock solution.

Complex Formation: To each standard solution, add a specific volume of the Glycine Cresol
Red solution and the buffer solution. Allow sufficient time for the complex formation to

complete.

Spectrophotometric Measurement: Measure the absorbance of each standard solution at the

λmax of the metal-indicator complex.

Calibration Curve: Plot a graph of absorbance versus the concentration of the metal ion to

generate a calibration curve.

Sample Analysis: Prepare the unknown sample in the same manner as the standard

solutions and measure its absorbance. Determine the concentration of the metal ion in the

sample using the calibration curve.

Metal Ion Standards

Add Indicator & Buffer Complex Formation

Unknown Sample

Measure Absorbance at λmax

Generate Calibration CurveStandards

Determine Concentration
Unknown

Click to download full resolution via product page

Caption: Workflow for spectrophotometric metal ion analysis.

Signaling Pathways and Mechanisms
The primary mechanism of action for Glycine Cresol Red as a metallochromic indicator is the

formation of a coordination complex with a metal ion. The glycine moieties appended to the

Cresol Red backbone act as the primary coordination sites.
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Proposed Metal Chelation Mechanism
The iminodiacetate group (from the glycine and formaldehyde) provides a nitrogen donor and

two carboxylate oxygen donors. The phenolic oxygen atoms of the Cresol Red structure can

also participate in coordination. This multi-dentate chelation results in a stable complex and a

significant change in the electronic structure of the dye, leading to the observed color change.

Reactants

Product Observation
Glycine Cresol Red (Ligand)

[M(GCR)] Complex
Chelation

Metal Ion (e.g., M²⁺)

Color ChangeElectronic Transition Shift

Click to download full resolution via product page

Caption: Chelation of a metal ion by Glycine Cresol Red.

Conclusion
Glycine Cresol Red is a valuable tool in analytical chemistry, offering a reliable and sensitive

method for the spectrophotometric determination of a range of metal ions. Its synthesis, likely

through a Mannich reaction, endows the Cresol Red framework with chelating properties,

leading to the formation of vividly colored metal complexes. The quantitative data on its acid-

base and complexometric properties provide a solid foundation for the development of new

analytical methods. This guide serves as a comprehensive resource for researchers and

professionals, consolidating the available knowledge and providing practical protocols and

mechanistic insights to facilitate its application in the laboratory. Further research to fully

elucidate the structure of its various metal complexes and to develop a standardized, high-yield

synthesis protocol would be of significant benefit to the scientific community.

To cite this document: BenchChem. [Glycine cresol red discovery and historical
background.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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